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Compound of Interest

Compound Name: Antibacterial agent 135

Cat. No.: B12383833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 135 is a novel synthetic compound identified as a potent antibacterial

agent. This technical guide provides a comprehensive overview of its physicochemical

properties, based on available data. The information herein is intended to support further

research and development of this compound as a potential therapeutic agent.

Chemical Identity and Structure
Antibacterial agent 135, also referred to as "example 7" in associated patent literature, is a

bicyclic pyrazolidinone derivative.[1] Its chemical structure and basic identifiers are summarized

in the table below.
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Identifier Value

Chemical Name

(1R,5S,6S)-6-(dimethylcarbamoyl)-2-oxa-3,4-

diazatricyclo[7.2.0.0³,⁶]undec-7-en-5-yl

hydrogen sulfate

CAS Number 2233569-54-3

Molecular Formula C₁₁H₁₅N₅O₆S

Molecular Weight 345.33 g/mol

SMILES
CN1N=CC2=C1--INVALID-LINK--

N3C[C@H]2N(OS(=O)(O)=O)C3=O

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Antibacterial Agent 135 are

limited in publicly available literature. The following table summarizes the available information.

Property Value Experimental Protocol

Physical State Solid Not specified

Melting Point Data not available Not applicable

Solubility Data not available Not applicable

pKa Data not available Not applicable

LogP Data not available Not applicable

Stability
Recommended storage at

-20°C.
Not specified

Experimental Protocols
Synthesis of Antibacterial Agent 135

The synthesis of Antibacterial Agent 135 is detailed in patent WO2018129008A1. The

process involves a multi-step synthetic route, the final step of which is the sulfation of a
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precursor molecule. A generalized workflow for the synthesis is depicted below.

Starting Materials Multi-step synthesis of bicyclic pyrazolidinone core Precursor Molecule
((1R,5S,6S)-6-(dimethylcarbamoyl)-2-oxa-3,4-diazatricyclo[7.2.0.0³,⁶]undec-7-en-5-ol)

Sulfation Reaction
(e.g., with a sulfur trioxide-pyridine complex)

Purification
(e.g., chromatography) Antibacterial Agent 135

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Antibacterial Agent 135.

Detailed Synthetic Step (Final Step):

The final step in the synthesis of Antibacterial Agent 135 involves the sulfation of the hydroxyl

group of the precursor molecule. While the exact protocol for this specific compound is

proprietary, a general procedure for such a reaction would involve the following:

Dissolution: The precursor alcohol is dissolved in a suitable aprotic solvent (e.g., anhydrous

dichloromethane or N,N-dimethylformamide).

Cooling: The solution is cooled to a low temperature (e.g., 0°C or -78°C) under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Sulfating Agent: A sulfating agent, such as a sulfur trioxide-pyridine complex or

chlorosulfonic acid, is added portion-wise to the cooled solution.

Reaction: The reaction mixture is stirred at the low temperature for a specified period, and

then allowed to warm to room temperature.

Quenching: The reaction is quenched by the addition of a suitable reagent, such as water or

a saturated aqueous solution of sodium bicarbonate.

Extraction: The product is extracted from the aqueous phase using an appropriate organic

solvent.

Purification: The crude product is purified using techniques such as column chromatography

on silica gel to yield the final compound.
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Characterization: The structure and purity of the final compound are confirmed by analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Putative Mechanism of Action
The precise molecular mechanism of action for Antibacterial Agent 135 has not been

explicitly detailed in the available literature. However, its core structure, a bicyclic

pyrazolidinone, is a feature shared with other novel antibacterial agents. This structural class is

known to be related to β-lactam antibiotics, which act by inhibiting bacterial cell wall synthesis.

The proposed mechanism of action for this class of compounds involves the inhibition of

penicillin-binding proteins (PBPs), which are essential enzymes in the biosynthesis of

peptidoglycan, a critical component of the bacterial cell wall.
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Caption: Proposed mechanism of action for bicyclic pyrazolidinone antibiotics.

This proposed pathway suggests that by inhibiting PBPs, Antibacterial Agent 135 disrupts the

synthesis of peptidoglycan, leading to a compromised cell wall and ultimately bacterial cell

lysis. Further experimental validation is required to confirm this specific mechanism for

Antibacterial Agent 135.

Conclusion
Antibacterial Agent 135 is a promising novel antibacterial compound with a distinct chemical

structure. While a comprehensive physicochemical profile is yet to be publicly detailed, the
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available information on its identity and synthesis provides a solid foundation for further

investigation. The putative mechanism of action, based on its structural class, suggests that it

may act as an inhibitor of bacterial cell wall synthesis. Future research should focus on

elucidating its detailed physicochemical properties, confirming its mechanism of action, and

evaluating its efficacy and safety profile to determine its potential as a clinically useful

antibacterial agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

